
3-(Trifluoromethyl)benzyl chloride CAS number
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl chloride

Cat. No.: B1217364 Get Quote

An In-depth Technical Guide to 3-(Trifluoromethyl)benzyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-(Trifluoromethyl)benzyl chloride, a

versatile chemical intermediate with significant applications in pharmaceutical and

agrochemical synthesis.

Chemical Identification and Properties
3-(Trifluoromethyl)benzyl chloride, also known as α′-Chloro-α,α,α-trifluoro-m-xylene or 3-

(Chloromethyl)benzotrifluoride, is a key organic building block.[1][2][3] Its unique trifluoromethyl

group significantly influences its reactivity and the biological activity of its derivatives.[1]

Physical and Chemical Properties
The key physical and chemical properties of 3-(Trifluoromethyl)benzyl chloride are

summarized in the table below. It is a colorless to almost colorless clear liquid.[1][3]
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Property Value Source(s)

CAS Number 705-29-3 [1][2][3][4]

Molecular Formula C₈H₆ClF₃ [1][4]

Molecular Weight 194.58 g/mol [1][2][4]

Density 1.254 g/mL at 25 °C [2]

Boiling Point 70 °C at 12 mmHg [1]

Refractive Index n20/D 1.464 [2]

Flash Point 48 °C (118.4 °F) - closed cup [2]

Appearance
Colorless to almost colorless

clear liquid
[1][3]

Chemical Reactivity
3-(Trifluoromethyl)benzyl chloride is a versatile electrophilic reagent.[1] It readily participates

in nucleophilic substitution reactions, making it a valuable intermediate for introducing the 3-

(trifluoromethyl)benzyl moiety into larger molecules.[1] For instance, it reacts with the sodium

salts of N,N-disubstituted dithiocarbamic acids to form a series of dithiocarbamates.[5] It also

serves as a chloromethylating agent, reacting with magnesium to create a magnesium chloride

solution.

Synthesis and Experimental Protocols
An established method for preparing 3-(Trifluoromethyl)benzyl chloride involves the

selective chlorination of α,α,α'-trichloro-m-xylene.[6][7] This process is designed to maximize

the yield of the desired product while minimizing the formation of non-recyclable chlorinated by-

products.[6][7]

Synthesis Workflow
The following diagram illustrates a typical workflow for the synthesis of 3-
(Trifluoromethyl)benzyl chloride.
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Synthesis of 3-(Trifluoromethyl)benzyl chloride
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Caption: Synthesis workflow for 3-(Trifluoromethyl)benzyl chloride.

Applications in Research and Development
3-(Trifluoromethyl)benzyl chloride is a crucial intermediate in the synthesis of a wide range

of compounds, particularly in the pharmaceutical and agrochemical industries.[1][8]

Role as a Chemical Intermediate
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The compound's structure makes it an ideal starting material for creating more complex

molecules. The trifluoromethyl group can enhance metabolic stability and bioactivity in drug

candidates.[1]
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Caption: Role as a versatile chemical intermediate.

Pharmaceutical and Agrochemical Synthesis
This chemical is a vital component in the development of new drugs and crop protection

agents.[1][8] It is used in the synthesis of various pharmaceutical agents that target specific

biological pathways.[1] For example, it was used in the synthesis of 4-nitro-3-trifluoromethyl-[N-

(4-hydroxyphenyl)]benzamide.[5] Furthermore, (3-trifluoromethyl-phenyl)acetonitrile, an

important intermediate for herbicides, can be produced from 3-(trifluoromethyl)benzyl
chloride.[6]

Safety and Handling
3-(Trifluoromethyl)benzyl chloride is a hazardous chemical and requires careful handling.[9]

It is classified as a flammable liquid and vapor, and it causes severe skin burns and eye

damage.[9][10]

Hazard Information
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Hazard Class Category

Flammable liquids Category 3

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Source:[9][10]

Safety Precautions
When handling this compound, it is crucial to use appropriate personal protective equipment

(PPE) and work in a well-ventilated area.[11][12]

Precautionary Statement Description

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source:[11]

In case of fire, use CO₂, dry chemical, or foam for extinction.[9] Store the chemical in a locked,

dry, cool, and well-ventilated place with the container tightly closed.[9][10][12] Incompatible

materials include strong oxidizing agents and strong bases.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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